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Compound of Interest

Compound Name: Dilithium sulphite

Cat. No.: B076109

CAS Number: 13453-87-7

This technical guide provides a comprehensive overview of dilithium sulfite (Li2SO3), a
compound of interest in various research and development sectors. This document is intended
for researchers, scientists, and drug development professionals, offering available data on its
properties, safety, and handling, alongside insights into its role in synthetic chemistry.

Physicochemical and Safety Data

A comprehensive Safety Data Sheet (SDS) specifically for dilithium sulfite is not readily
available in public databases. The safety information presented is therefore compiled from
various sources and should be interpreted with caution. For detailed safety protocols, it is
advisable to consult the SDS of the closely related compound, lithium sulfate, while noting the
chemical differences.

Physical and Chemical Properties

The known physical and chemical properties of dilithium sulfite are summarized in the table
below.
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Property Value Reference
CAS Number 13453-87-7

Molecular Formula Li2SOs

Molar Mass 93.945 g/mol [1]
Appearance White, crystalline substance

Solubility in Water 24.2 g/100 g of solvent [1]

Melting Point 445 °C [1]
Decomposition Temperature 445 °C [1]

Safety and Hazard Information

Due to the absence of a specific SDS for dilithium sulfite, the following hazard information is
based on general chemical knowledge and data for analogous compounds.

Hazard Category GHS Classification Precautionary Statements

. Not classified (Data not
Acute Toxicity lable) P264, P270
available

. i o Not classified (Data not
Skin Corrosion/Irritation ) P280
available)

. o Not classified (Data not
Serious Eye Damage/Irritation ) P305+P351+P338
available)

P261, P271, P304+P340,
P312, P403+P233, P405,
P501

Specific target organ toxicity —  May cause respiratory irritation

single exposure (H335)

Note: The GHS classification is based on information available on the compound's Wikipedia
page and may not be comprehensive.

Experimental Protocols
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Detailed experimental protocols involving dilithium sulfite are not widely published. However, its
use as a precursor in the synthesis of other compounds, such as lithium sulfide (Li=S), has
been described.

Synthesis of Lithium Sulfide

Dilithium sulfite can be utilized as a sulfur and lithium source in the preparation of lithium
sulfide, a critical material in the development of lithium-sulfur batteries. A patented method
describes the following general procedure:

e Mixing and Grinding: A sulfur source, such as dilithium sulfite, is mixed and ground with a
lithium source. During the grinding process, hydrazine hydrate is added.

e Reaction: The redox reaction is carried out in the presence of the reducing agent (hydrazine
hydrate) to facilitate the conversion to lithium sulfide.

 Purification: The resulting mixture undergoes vacuum defoaming treatment and drying to
purify the lithium sulfide product.

Signaling Pathways and Drug Development

Based on available scientific literature, there is no significant evidence to suggest the direct
involvement of dilithium sulfite in biological signaling pathways or its application in drug
development. Its primary area of research interest appears to be in materials science,
particularly for energy storage applications.

Visualized Workflow

The following diagram illustrates the generalized workflow for the synthesis of lithium sulfide
using dilithium sulfite as a potential starting material, as described in the patent literature.
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Caption: Synthesis of Lithium Sulfide from Dilithium Sulfite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076109#dilithium-sulfite-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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